Cas no 28622-84-6 (Benzo[a]pyrene-4,5-diol,4,5-dihydro-)

• Product Name: Benzo[a]pyrene-4,5-diol,4,5-dihydro-
• CAS No: 28622-84-6
• MF: C₂₀H₁₄O₂
• MW: 286.323965549469
• CID: 255904
• PubChem ID: 34292
• Update Time: 2025-04-19

Benzo[a]pyrene-4,5-diol,4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene-4,5-diol,4,5-dihydro-
• 4,5-dihydrobenzo[a]pyrene-4,5-trans-(e,e)-diol
• 4,5-Dihydrobenzo[pqr]tetraphene-4,5-diol
• Benzo(a)pyrene, 4,5-dihydro-4,5-dihydroxy-, (E)-
• 4,5-Dihydro-4,5-dihydroxybenzo(a)pyrene
• 28622-84-6
• 37571-88-3
• 4,5-Dihydro-4,5-dihydroxybenzpyrene
• 4,5-Dihydrobenzo[def]chrysene-4,5-diol #
• 4,5-Dihydroxy-4,5-dihydrobenzo(a)pyrene
• Benzo(a)pyrene, 4,5-dihydroxy-4,5-dihydro-
• BENZO(a)PYRENE, 4,5-DIHYDRO-4,5-DIHYDROXY-
• SCHEMBL3344522
• OYOQHRXJXXTZII-UHFFFAOYSA-N
• benzo(a)pyrene-4,5-dihydrodiol
• 4,5-dihydrobenzo[a]pyrene-4,5-diol
• DTXSID40951289
• BP-4,5-Dihydrodiol

• Inchi： 1S/C20H14O2/c21-19-15-7-3-5-11-8-9-14-13-6-2-1-4-12(13)10-16(20(19)22)18(14)17(11)15/h1-10,19-22H
• InChI Key： OYOQHRXJXXTZII-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC=C3C=CC4=C5C=CC=CC5=CC1=C4C=23)O

Computed Properties

• Exact Mass: 286.09942
• Monoisotopic Mass: 286.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.7

Experimental Properties

• Density: 1.1197 (rough estimate)
• Boiling Point: 388.69°C (rough estimate)
• Flash Point: 275.5°C
• Refractive Index: 1.7580 (estimate)
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes